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Compound of Interest

Compound Name: N-Boc-2-(4-aminophenyl)ethanol

Cat. No.: B180218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-2-(4-aminophenyl)ethanol, also known as tert-butyl (4-(2-

hydroxyethyl)phenyl)carbamate, is a valuable intermediate in organic and medicinal chemistry.

The presence of a Boc-protected amine and a primary alcohol on a phenyl scaffold makes it a

versatile building block for the synthesis of a wide range of more complex molecules, including

pharmaceutical agents and functional materials. The tert-butoxycarbonyl (Boc) protecting group

provides stability to the amine functionality, allowing for selective reactions at the hydroxyl

group. This protecting group can be readily removed under acidic conditions when desired.

This document provides detailed protocols for the synthesis of N-Boc-2-(4-
aminophenyl)ethanol, summarizing key reaction conditions and offering a step-by-step

experimental procedure.

Reaction Principle
The synthesis of N-Boc-2-(4-aminophenyl)ethanol is typically achieved through the

nucleophilic attack of the amino group of 2-(4-aminophenyl)ethanol on the carbonyl carbon of

di-tert-butyl dicarbonate (Boc₂O). The reaction proceeds readily, often without the need for a

strong base, especially with electron-rich anilines. The primary byproduct of this reaction is tert-

butanol and carbon dioxide.
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Reaction Scheme
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Synthesis of N-Boc-2-(4-aminophenyl)ethanol

2-(4-aminophenyl)ethanol

Solvent
Room Temperature

Di-tert-butyl dicarbonate
(Boc)₂O

N-Boc-2-(4-aminophenyl)ethanol + tert-butanol + CO₂
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Start

Dissolve 2-(4-aminophenyl)ethanol
in solvent

Add Di-tert-butyl dicarbonate

Stir at specified temperature
(e.g., Room Temperature)

Monitor reaction by TLC

Incomplete

Work-up:
- Concentrate or

- Quench and Extract

Complete

Purification:
- Recrystallization or

- Column Chromatography

N-Boc-2-(4-aminophenyl)ethanol

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of N-Boc-2-
(4-aminophenyl)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180218#n-boc-2-4-aminophenyl-ethanol-reaction-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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